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Compound of Interest

Compound Name: Bisindolylmaleimide III

Cat. No.: B15621899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note
Bisindolylmaleimide III is a potent and selective inhibitor of Protein Kinase C (PKC),

particularly demonstrating selectivity for the PKCα isoform. It is a valuable tool in cell signaling

research and drug discovery to investigate the roles of PKC in various cellular processes,

including proliferation, differentiation, and apoptosis. This document provides a detailed

protocol for the proper dissolution of Bisindolylmaleimide III in Dimethyl Sulfoxide (DMSO),

along with guidelines for its storage and use in typical cell-based assays.

Bisindolylmaleimide III acts as an ATP-competitive inhibitor of PKC. The activation of

conventional PKC isoforms, such as PKCα, is a critical step in signal transduction pathways

initiated by the hydrolysis of membrane phospholipids. Upstream signals lead to the activation

of Phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)

into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3

triggers the release of intracellular calcium (Ca2+), and both Ca2+ and DAG are required for

the activation of PKCα. Once active, PKCα phosphorylates a wide array of downstream

substrate proteins, thereby regulating a multitude of cellular functions.

Quantitative Data Summary
The following table summarizes the key physicochemical and solubility properties of

Bisindolylmaleimide III.
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Property Value Reference(s)

Molecular Formula C₂₃H₂₀N₄O₂ [1]

Molecular Weight 384.43 g/mol [1]

Primary Target Protein Kinase C α (PKCα) [1][2]

Solubility in DMSO
25 mg/mL (65.03 mM) to 45

mg/mL (117.06 mM)
[1][2]

Appearance Brown to reddish-brown solid [1]

Experimental Protocols
Materials Required

Bisindolylmaleimide III powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (recommended)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO
Preparation: Before handling the compound, ensure that all materials are sterile and that you

are working in a clean environment, such as a laminar flow hood, especially if the stock

solution will be used for cell culture. Allow the Bisindolylmaleimide III powder and

anhydrous DMSO to equilibrate to room temperature to prevent condensation.[3]

Weighing: Carefully weigh out the desired amount of Bisindolylmaleimide III powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.84 mg of the compound
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(Molecular Weight = 384.43 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For the example above, add 1 mL of DMSO. It is crucial to use newly opened or

anhydrous DMSO as it is hygroscopic, and absorbed water can significantly impact the

solubility of the compound.[1]

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[1][2]

Gentle warming in a 37°C water bath can also be used if necessary.[4] Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[3][4]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[1] Protect the vials from light.[4]

Protocol for Use in Cell-Based Assays
Thawing: When ready to use, thaw a single aliquot of the Bisindolylmaleimide III stock

solution at room temperature.

Dilution: Prepare the final working concentrations by diluting the DMSO stock solution in the

appropriate cell culture medium or buffer. It is advisable to perform serial dilutions to achieve

the desired final concentration.

Vehicle Control: It is critical to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental samples to

account for any effects of the solvent on the cells.[3] The final concentration of DMSO in cell

culture should typically be kept below 0.5% to avoid cytotoxicity.[5]

Incubation: Add the diluted Bisindolylmaleimide III or the vehicle control to your cells and

incubate for the desired period according to your experimental design.
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Click to download full resolution via product page

Caption: Inhibition of the PKCα signaling pathway by Bisindolylmaleimide III.
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Caption: Workflow for preparing a Bisindolylmaleimide III stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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